Cas no 1807085-92-2 (2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile
• CAS No: 1807085-92-2
• MF: C₉H₄F₂IN₃
• MW: 319.049440383911
• CID: 4807392
• Update Time: 2025-06-29

2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile

• Inchi： 1S/C9H4F2IN3/c10-9(11)6-4-15-7(3-14)8(12)5(6)1-2-13/h4,9H,1H2
• InChI Key： DTZPUQUWATWFGJ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=CC(C(F)F)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile

Introduction to 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile (CAS No. 1807085-92-2)

2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and versatile reactivity. This compound, identified by the CAS number 1807085-92-2, belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, an iodine substituent, and an acetonitrile moiety, makes it a valuable intermediate in synthetic chemistry and drug discovery processes.

The structural configuration of 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile imparts distinct chemical characteristics that enhance its utility in various synthetic pathways. The cyano group at the 2-position contributes to electrophilic substitution reactions, while the iodine atom at the 3-position facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. Additionally, the difluoromethyl group introduces electron-withdrawing effects, influencing the electronic properties of the molecule and potentially enhancing binding affinity in biological targets. The acetonitrile group at the 4-position further expands its synthetic utility by serving as a handle for nucleophilic additions or transformations.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile has emerged as a promising candidate in this context, with several studies highlighting its role in developing new pharmaceutical agents. Its unique structural features make it an ideal building block for constructing more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile is its versatility in synthetic chemistry. The iodine substituent at the 3-position allows for facile introduction of aryl or vinyl groups via palladium-catalyzed cross-coupling reactions. This property is particularly valuable in drug discovery pipelines, where modular construction of lead compounds is often required. Furthermore, the cyano and acetonitrile groups can be further functionalized through various chemical transformations, such as hydrolysis or reduction, to yield different derivatives with tailored properties.

The difluoromethyl group is another critical feature that contributes to the compound's appeal. Difluorinated compounds are known to exhibit improved metabolic stability and binding affinity towards biological targets. This has led to their widespread use in drug development, particularly in the design of kinase inhibitors and other small-molecule drugs. The presence of this moiety in 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile suggests that it could be a key intermediate in synthesizing next-generation therapeutics with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and potential applications of this compound. Molecular modeling studies have revealed that 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile can interact with various biological targets through multiple binding modes, making it a versatile scaffold for drug design. These insights have guided researchers in optimizing synthetic routes and designing derivatives with improved pharmacokinetic profiles.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and material science. For instance, pyridine derivatives have been widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt enzymatic pathways in pests. The unique combination of functional groups in 2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile makes it a promising candidate for developing novel agrochemical agents with enhanced potency and environmental compatibility.

In conclusion,2-Cyano-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile (CAS No. 1807085-92-2) represents a significant advancement in synthetic chemistry and drug discovery. Its versatile reactivity, coupled with its potential therapeutic applications, positions it as a valuable tool for researchers across multiple disciplines. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly crucial role in developing innovative solutions for human health and industrial challenges.